Cas no 1683582-61-7 (2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience compared to boronic acids. The ethylphenyl substituent provides steric and electronic modulation, making it useful for constructing complex aryl frameworks in pharmaceutical and materials chemistry. The tetramethyl backbone improves solubility in organic solvents, facilitating reaction conditions. This compound is particularly valued for its consistent reactivity and compatibility with diverse catalytic systems, enabling efficient C-C bond formation in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.

2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1683582-61-7 structure

Product Name:2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1683582-61-7

MF:C₁₄H₂₁BO₂

MW:232.126344442368

MDL:MFCD18779859

CID:4764472

PubChem ID:70857120

Update Time:2026-02-26

2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-Ethylphenylboronic acid pinacol ester
- 2-(2-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD18779859
- Inchi： 1S/C14H21BO2/c1-6-11-9-7-8-10-12(11)15-16-13(2,3)14(4,5)17-15/h7-10H,6H2,1-5H3
- InChI Key： SAYRLTVCNLGXOW-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=CC=2CC)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 259
Topological Polar Surface Area: 18.5

2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM211016-1g	2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1683582-61-7	97%	1g	$366	2021-08-04
TRC	E975245-1g	2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1683582-61-7		1g	$ 50.00	2022-06-05
TRC	E975245-5g	2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1683582-61-7		5g	$ 65.00	2022-06-05
TRC	E975245-10g	2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1683582-61-7		10g	$ 80.00	2022-06-05
Chemenu	CM211016-1g	2-(2-Ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1683582-61-7	97%	1g	$366	2022-09-02
abcr	AB517413-1 g	2-Ethylphenylboronic acid pinacol ester	1683582-61-7		1g	€457.00	2023-04-17
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Enamine	EN300-343786-0.25g	2-(2-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1683582-61-7		0.25g	$393.0	2023-09-03
Enamine	EN300-343786-0.5g	2-(2-ethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1683582-61-7		0.5g	$410.0	2023-09-03
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